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Compound of Interest

Compound Name: Propyl oleate

Cat. No.: B7804032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for propyl oleate,

a fatty acid ester utilized in various industrial and pharmaceutical applications. The following

sections detail its physical and chemical properties, toxicological profile, handling and storage

procedures, and emergency response protocols, presented in a format tailored for laboratory

and drug development settings.

Chemical and Physical Properties
Propyl oleate is the ester of propyl alcohol and oleic acid. It exists as a colorless to pale yellow

liquid with a mild odor at room temperature.[1] Its lipophilic nature is indicated by its low water

solubility and high LogP value.[1]

Table 1: Physical and Chemical Properties of Propyl Oleate
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Property Value Source(s)

CAS Number 111-59-1 [2][3]

Molecular Formula C₂₁H₄₀O₂ [4]

Molecular Weight 324.54 g/mol

Appearance Colorless to pale yellow liquid

Melting Point -32.8 °C

Boiling Point 216-220 °C at 14 Torr

Density 0.8699 g/cm³ at 15 °C

Vapor Pressure 0.021 Pa at 20 °C

Flash Point 330 °C

Water Solubility 2.83 μg/L at 20 °C

LogP 6.2 at 40 °C

Toxicological Profile
The toxicological properties of propyl oleate have not been extensively investigated. However,

available data from safety data sheets suggest it is slightly hazardous in case of skin contact

(irritant), eye contact (irritant), ingestion, and inhalation. It is not classified as a carcinogen by

IARC, ACGIH, NTP, or OSHA.

Table 2: Summary of Toxicological Data
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Hazard Classification Finding Source(s)

Acute Oral Toxicity Harmful if swallowed (H302)

Acute Dermal Toxicity
Harmful in contact with skin

(H312)

Skin Corrosion/Irritation Causes skin irritation (H315)

Serious Eye Damage/Irritation
Causes serious eye irritation

(H319)

Acute Inhalation Toxicity Harmful if inhaled (H332)

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

(H335)

Carcinogenicity Not classified as a carcinogen

Mutagenicity Not available

Teratogenicity Not available

Experimental Protocols
While specific experimental protocols for propyl oleate are not detailed in the provided search

results, the following are generalized methodologies for the types of toxicological assessments

cited. These are based on standard OECD (Organisation for Economic Co-operation and

Development) guidelines.

Acute Oral Toxicity (OECD 423):

Fasted animals (typically rats) are administered a single dose of the substance by gavage.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up

to 14 days.

The LD50 (lethal dose for 50% of the test population) is estimated.

Acute Dermal Toxicity (OECD 402):
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The substance is applied to a shaved area of the skin of the test animal (typically rats or

rabbits).

The application site is covered with a porous gauze dressing for 24 hours.

Animals are observed for signs of toxicity and skin reactions for up to 14 days.

Dermal Irritation/Corrosion (OECD 404):

A small amount of the substance is applied to the shaved skin of a test animal (typically a

rabbit).

The application site is observed for signs of erythema (redness) and edema (swelling) at

specified intervals.

The reversibility of any observed skin reactions is also assessed.

Acute Eye Irritation/Corrosion (OECD 405):

A small amount of the substance is instilled into the conjunctival sac of one eye of a test

animal (typically a rabbit).

The eye is examined for signs of corneal opacity, iritis, conjunctival redness, and chemosis at

specified intervals.

The reversibility of any observed eye lesions is evaluated.

Handling and Storage
Proper handling and storage procedures are crucial to ensure safety when working with propyl
oleate.

Handling:

Avoid contact with skin and eyes.

Avoid breathing vapors or mist.
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Use in a well-ventilated area.

Ground all equipment containing the material.

Wash thoroughly after handling.

Storage:

Keep container tightly closed.

Store in a cool, dry, and well-ventilated area.

Keep away from heat and sources of ignition.

Storage at -20°C is also recommended.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Engineering Controls:

Ensure adequate ventilation, such as through the use of local exhaust ventilation or a fume

hood.

Eyewash stations and safety showers should be readily accessible.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Recommendation Source(s)

Eye/Face Protection
Safety glasses with side-

shields or splash goggles.

Skin Protection

Impervious gloves (e.g., nitrile

rubber), lab coat, or synthetic

apron.

Respiratory Protection

Not typically required for

normal handling with adequate

ventilation. Use a

NIOSH/MSHA-approved

respirator if mist or vapor

concentrations are high.

First Aid Measures
In the event of exposure, immediate first aid is critical.

Table 4: First Aid Procedures for Propyl Oleate Exposure
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move to fresh air. If breathing

is difficult, give oxygen. If not

breathing, give artificial

respiration. Seek medical

attention.

Skin Contact

Wash off with soap and plenty

of water. Remove

contaminated clothing. Get

medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get medical

attention if irritation occurs.

Ingestion

Do NOT induce vomiting. If

large quantities are swallowed,

call a physician immediately.

Never give anything by mouth

to an unconscious person.

Fire Fighting and Accidental Release Measures
Fire Fighting:

Suitable Extinguishing Media: Use dry chemical powder, water spray, fog, or foam. Carbon

dioxide and alcohol-resistant foam are also options.

Unsuitable Extinguishing Media: Do not use a water jet.

Hazards from Combustion: Produces carbon oxides (CO, CO₂).
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Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Accidental Release:

Personal Precautions: Put on appropriate personal protective equipment. Avoid breathing

vapors or mist.

Environmental Precautions: Prevent entry into sewers and waterways.

Containment and Cleanup: Stop the leak if it can be done without risk. Absorb the spill with

an inert material (e.g., sand, earth, vermiculite) and place it in a suitable container for

disposal.

Visualized Workflows
The following diagrams illustrate key safety and handling procedures for propyl oleate.
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Propyl Oleate Handling Workflow
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Caption: Workflow for the safe handling of propyl oleate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b7804032?utm_src=pdf-body-img
https://www.benchchem.com/product/b7804032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7804032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propyl Oleate First Aid Procedures

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Exposure to Propyl Oleate

Move to Fresh Air Wash with Soap and Water Flush with Water for 15 Minutes Do NOT Induce Vomiting
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Caption: First aid procedures for propyl oleate exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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